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Compound of Interest

Compound Name: Mordant Blue 29

Cat. No.: B15547470

For Researchers, Scientists, and Drug Development Professionals

Chrome Azurol S, a triphenylmethane dye, stands as a cornerstone reagent in various scientific
domains, from environmental monitoring to biochemical assays. Its utility stems from its vibrant
colorimetric changes in response to varying pH levels and its ability to form distinctly colored
complexes with a multitude of metal ions. This technical guide delves into the core chemical
properties of Chrome Azurol S, offering a comprehensive resource complete with quantitative
data, detailed experimental protocols, and visual representations of its functional mechanisms.

Core Chemical and Physical Properties

Chrome Azurol S, systematically named Trisodium 5-[(E)-(3-carboxy-5-methyl-4-oxocyclohexa-
2,5-dien-1-ylidene)(2,6-dichloro-3-sulfonatophenyl)methyl]-3-methyl-2-oxidobenzoate, is a
brownish-black crystalline powder.[1][2] Its fundamental properties are summarized in the table
below, providing a quick reference for laboratory applications.
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Property Value

Synonyms Mordant Blue 29, C.I. 43825, Alberon][3]
CAS Number 1667-99-8[3]

Molecular Formula C23H13Cl2Naz0sS[3]

Molecular Weight 605.28 g/mol [3]

Appearance Brownish-black crystalline powder[1][2]
Solubility in Water 0.1 gin 100 mL[1]

Acid-Base Indicator Properties

Chrome Azurol S exhibits distinct color changes in response to shifts in pH, a characteristic that
makes it a useful acid-base indicator. The protonation and deprotonation of its functional
groups lead to alterations in its electronic structure, resulting in different absorption spectra.
The key to understanding these transitions lies in its acid dissociation constants (pKa values).

. pH Range of Color Color in Acidic Color in Basic
a Value

> Change Form Form

pKax ~23-41 Reddish-Orange Yellow-Orange
pKaz ~4.1-6.3 Yellow-Orange Reddish-Brown
pKas ~10.3-12.5 Reddish-Brown Yellow

Note: The exact pH ranges for color changes can be influenced by the ionic strength and
composition of the solution.

Complexometric Indicator and Spectrophotometric
Reagent

A primary application of Chrome Azurol S is in the field of analytical chemistry as a
complexometric indicator and a spectrophotometric reagent for the determination of various
metal ions.[4] Upon chelation with metal ions, the dye undergoes a significant color change,
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forming a stable complex that can be quantified using spectrophotometry. This property is
harnessed for the sensitive detection of trace metals.

Metal lon Complexation

Chrome Azurol S forms colored complexes with a wide array of metal ions. The color and
stability of these complexes are dependent on the specific metal ion and the pH of the solution.

Metal lon Color of Complex Optimal pH for Formation
Aluminum (ARR+) Bluish-Violet 5.8-6.2

Beryllium (Be2*) Blue 4.6 - 6.0[5]

Copper (Cuz+) Blue 6.0-7.0

Iron (Fe3t) Blue 20-3.0

Gallium (Ga3) Blue-Violet 3.0-4.0

Chromium (Cr3*) Blue 45-55

Spectroscopic Properties

The formation of metal complexes with Chrome Azurol S leads to a bathochromic shift (a shift
to longer wavelengths) in its maximum absorbance (Amax). This shift is the basis for the
spectrophotometric determination of these metals.

. Molar Absorptivity (g)
Species Amax (nm)
(L-mol—*-cm™?)
Chrome Azurol S (pH 4.6) 470 Not specified
Be-CAS Complex (pH 4.6) 568 0.22 x 104[5]
Al-CAS Complex (pH 6.0) 545 1.8 x104
Fe-CAS Complex (pH 2.5) 630 1.0x 10°

Experimental Protocols
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Spectrophotometric Determination of Beryllium

This protocol outlines the steps for the quantitative determination of beryllium in a sample using
Chrome Azurol S.
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Workflow for Beryllium Determination

Sample and Reagent Preparation

Prepare Beryllium Standard Solutions

\ Complex ‘;ormali(l"

To a series of volumetric flasks, add aliquots of standard or sample solutions

Prepare Sample Solution (adjust pH if necessary) Prepare Acetate Buffer (pH 4.6) Prepare Chrome Azurol S Solution (e.g., 0.05% w/v)

Add Acetate Buffer to each flask

Add Chrome Azurol S solution to each flask and mix well

.

Allow color to develop for a specified time (e.g., 15 minutes)

Speclrophoto%elric Analysis

Measure the absorbance of each solution at Amax = 568 nm

'

Construct a calil 1 curve of Al vs. Beryllium Ct i |

'

Determine the concentration of Beryllium in the sample from the calibration curve

Click to download full resolution via product page

Workflow for Beryllium Determination
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Methodology([5]
o Preparation of Reagents:

o Beryllium Standard Stock Solution: Prepare a 100 ppm stock solution of Be2*. Dilute to
prepare working standards (e.g., 0.1, 0.2, 0.5, 1.0, 2.0 ppm).

o Chrome Azurol S (CAS) Solution: Prepare a 0.05% (w/v) agueous solution of Chrome
Azurol S.

o Acetate Buffer: Prepare an acetate buffer solution and adjust the pH to 4.6.

o EDTA Solution: A 5% EDTA disodium salt solution can be used as a masking agent to
overcome interference from ions like aluminum.[5]

e Procedure:

'_\

. Pipette a known volume of the sample solution into a 25 mL volumetric flask.

2. Add 5 mL of the acetate buffer (pH 4.6).

w

. If interfering ions are present, add the EDTA masking agent.

4. Add 2 mL of the Chrome Azurol S solution.

ol

. Dilute to the mark with deionized water and mix thoroughly.

[o2]

. Allow the solution to stand for 15 minutes for full color development.

\'

. Measure the absorbance at 568 nm against a reagent blank.
 Calibration:

o Prepare a series of standards following the same procedure.

o Plot a calibration curve of absorbance versus beryllium concentration.

o Determine the concentration of beryllium in the sample by interpolating its absorbance on
the calibration curve.
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The Chrome Azurol S (CAS) Assay for Siderophore
Detection

The CAS assay is a universal method for detecting siderophores, which are high-affinity iron-
chelating compounds produced by microorganisms.[6][7] The assay is based on the principle of
competition for iron between CAS and the siderophore.

Mechanism of the CAS Assay

Initial State Addition of Sample
Fe3*-CAS-HDTMA Complex (Blue) Sample containing Siderophores
Competitive Binding l

Siderophore has a higher affinity for Fe3* than CAS

:

Siderophore removes Fe3* from the CAS complex

i Final State (Positive Resulti

Free CAS (Orange/Yellow) Fe3+-Siderophore Complex

Click to download full resolution via product page

Mechanism of the CAS Assay

Methodology for CAS Agar Plate Assay|8]

e Preparation of CAS Agar:
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o Prepare the blue CAS agar by mixing a solution of Chrome Azurol S, FeCls, and
hexadecyltrimethylammonium bromide (HDTMA).

o The final medium has a distinct blue color.

« Inoculation:

o Inoculate the microbial culture to be tested onto the surface of the CAS agar plate.
 Incubation:

o Incubate the plates under appropriate conditions for microbial growth.
e Observation:

o A color change from blue to orange or yellow in the medium surrounding a colony
indicates the production of siderophores.[8][9] The siderophore produced by the
microorganism has a higher affinity for iron than CAS, and it sequesters the iron from the
dye complex, causing the color change.[6][7]

Synthesis of Chrome Azurol S

The synthesis of Chrome Azurol S is a multi-step process that can be adapted for a laboratory
setting. The following is a generalized workflow based on patented synthesis methods.[10]
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Synthesis Workflow of Chrome Azurol S

Sulfonation of Acid Chrome Pure Blue B with Fuming Sulfuric Acid

i

Salting out of the Sulfonated Product

i

Washing and Drying of the Sulfonated Product

i

Extraction with Ethanol

i

Neutralization with Sodium Hydroxide

i

Isolation and Drying of Chrome Azurol S

Click to download full resolution via product page

Synthesis Workflow of Chrome Azurol S

Procedure Outline[10]

» Sulfonation: Acid Chrome Pure Blue B is reacted with fuming sulfuric acid (oleum) at an
elevated temperature (e.g., 80-90°C).
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e Salting Out: The reaction mixture is treated with a salt solution to precipitate the sulfonated
product.

 Purification: The crude product is washed with a brine solution and dried.

o Extraction: The dried product is extracted with absolute ethanol.

o Neutralization: The ethanolic solution is neutralized with an agueous solution of sodium
hydroxide to form the trisodium salt.

« |solation: The final product, Chrome Azurol S, is isolated by concentrating the solution under
reduced pressure and drying.

This in-depth guide provides a solid foundation for researchers and scientists working with
Chrome Azurol S. Its versatile chemical properties, particularly its distinct colorimetric
responses, ensure its continued relevance in a multitude of analytical and biochemical
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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